Cas no 1805058-47-2 (4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1805058-47-2
• MF: C₆H₄ClF₂N₃O₂
• MW: 223.564666748047
• CID: 4853978
• Update Time: 2025-06-08

4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C6H4ClF2N3O2/c7-5-4(12(13)14)2(10)1-3(11-5)6(8)9/h1,6H,(H2,10,11)
• InChI Key： CITURWWAFARBJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7

Additional information on 4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine

Introduction to 4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine (CAS No. 1805058-47-2)

4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805058-47-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing nitrogen, which makes it a versatile scaffold for designing molecules with diverse biological activities. The presence of multiple functional groups, including an amino group, a chloro substituent, a nitro group, and a difluoromethyl moiety, endows this compound with unique chemical properties and potential applications in drug discovery.

The structural features of 4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine make it an attractive intermediate in the synthesis of more complex molecules. The amino group at the 4-position provides a site for further functionalization, while the chloro group at the 2-position can participate in nucleophilic substitution reactions. The nitro group at the 3-position serves as a handle for reduction to an amine or for further derivatization, and the difluoromethyl group at the 6-position introduces lipophilicity and metabolic stability, which are often desirable traits in pharmaceutical candidates.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Specifically, the combination of electron-withdrawing groups like the nitro and chloro substituents, along with electron-donating groups like the amino group, can fine-tune the electronic properties of the molecule, influencing its binding affinity to biological targets.

One of the most compelling aspects of 4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in generating inhibitors of tyrosine kinases, which are implicated in cancer progression. The difluoromethyl group, in particular, has been shown to enhance binding interactions with protein targets by increasing lipophilicity and reducing susceptibility to metabolic degradation.

Recent advances in computational chemistry have further highlighted the importance of 4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine as a key intermediate. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which may influence its interactions with biological targets. These insights have guided the design of more potent derivatives by optimizing steric and electronic properties.

The agrochemical sector has also benefited from the exploration of 4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine. Its structural motifs are found in several herbicides and pesticides that exhibit high efficacy against crop pathogens. The ability to modify different functional groups on this scaffold allows chemists to fine-tune activity profiles for specific applications. This adaptability makes it a valuable asset in developing next-generation agrochemicals that are both effective and environmentally sustainable.

From a synthetic chemistry perspective, 4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine offers several advantages as a starting material. Its relatively stable structure allows for selective functionalization at multiple sites, enabling access to a wide range of derivatives. Additionally, its compatibility with various reaction conditions makes it suitable for large-scale production processes. These factors have contributed to its widespread use in both academic and industrial research settings.

The future prospects for 4-Amino-2-chloro-6-(difluoromethyl)-3-nitropyridine are promising, with ongoing research exploring new synthetic pathways and applications. As drug discovery efforts continue to evolve, this compound is likely to play an increasingly important role in developing innovative therapies. Its unique combination of structural features and chemical properties positions it as a cornerstone molecule in modern medicinal chemistry.